DJABRCWOZPWOCC-UHFFFAOYSA-N
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Description
Properties
Molecular Formula |
C23H15N3O4 |
|---|---|
Molecular Weight |
397.39 |
InChI |
InChI=1S/C23H15N3O4/c27-20(24-13-8-9-18-19(10-13)30-12-29-18)11-26-23(28)17-7-3-6-15-14-4-1-2-5-16(14)22(25-26)21(15)17/h1-10H,11-12H2,(H,24,27) |
InChI Key |
DJABRCWOZPWOCC-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C(=O)C4=C5C(=CC=C4)C6=CC=CC=C6C5=N3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Similarity Metrics
- 2D Tanimoto Similarity : Modern computational tools use bit-vector representations of molecular features (e.g., functional groups, ring systems) to calculate similarity scores. For example, compounds with InChIKeys such as QYFFARALSJOCIW-UHFFFAOYSA-N (3-(bromomethyl)-1-methylazetidine hydrobromide) and OKDAJSSWZKFJOG-UHFFFAOYSA-N (a sulfonamide derivative) are compared using these metrics .
- Semantic Similarity: Integration of structural data with ontology-based annotations (e.g., metabolic pathways, biological targets) can enhance classification accuracy. For instance, studies on blood-brain barrier permeability or P-glycoprotein substrates achieved improved prediction scores using hybrid methods .
Case Studies from the Evidence
- CAS 10601-19-1 : A compound with a methoxy-substituted indole scaffold (similarity score range: 0.88–0.97 to analogs) demonstrates how substituent positioning affects properties like solubility and CYP inhibition .
- YCOWJWGAZSTZAG-UHFFFAOYSA-N : This compound, included in antibacterial libraries, exemplifies how structural features (e.g., heterocyclic rings) correlate with biological activity .
Data-Driven Insights
- Chemical Diversity Analysis : The UK National Compound Collection pilot study (~75,000 structures) used scripts to compare academic synthesis outputs with commercial databases. Such workflows could identify analogs of DJABRCWOZPWOCC-UHFFFAOYSA-N based on shared pharmacophores .
- Patent Landscapes: Structural comparisons in patent examinations (e.g., differentiating prior art) rely on atomic-level variations, such as halogen substitutions or stereochemistry, to establish novelty .
3. Data Limitations and Recommendations
The absence of explicit data for DJABRCWOZPWOCC-UHFFFAOYSA-N underscores the need to consult specialized repositories (e.g., PubChem, ChEMBL) or experimental studies. Key parameters to prioritize in future research include:
- Physicochemical Properties : LogP, solubility, and topological polar surface area (TPSA) .
- Biological Activity : Screening against targets (e.g., kinases, GPCRs) using high-throughput assays .
- Synthetic Accessibility : Comparison with analogs like QYFFARALSJOCIW-UHFFFAOYSA-N to evaluate scalability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
